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Compound of Interest

Compound Name: 1-Decene

Cat. No.: B1678981

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 1-Decene, including operational and disposal plans. Adherence to
these procedures is critical to minimize risks and ensure regulatory compliance.

Safety and Physical Properties

1-Decene is a flammable liquid and vapor that can cause skin and eye irritation.[1][2] Ingestion
or inhalation may be harmful.[1][2] It is crucial to handle this chemical in well-ventilated areas
and to take precautions against static discharge.[1][3]

Property Value

Chemical Formula C10H20[1]

Physical State Colorless Liquid[1][4]
Flash Point 46°C (114.8°F)[4]
Boiling Point 172°C (341.6°F)[4]
AIHA WEEL TWA 100 ppm[1]

Vapor Density 4.84 (Air = 1)[2]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is the first line of defense against exposure. The following
equipment is mandatory when handling 1-Decene:

» Eye Protection: Chemical goggles are required.[1] Contact lenses should not be worn when
handling this chemical.[1]

e Hand Protection: Neoprene or nitrile rubber gloves are recommended to prevent skin
contact.[1]

» Respiratory Protection: In areas where inhalation exposure may occur, a NIOSH-certified
organic vapor (black cartridge) respirator is necessary.[1] For significant exposure risks, a
self-contained breathing apparatus may be required.[2][5]

» Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[1] Anti-
static work clothes are recommended.[5]

// Edges prep_ppe -> prep_vent; prep_vent -> prep_ground; prep_ground -> prep_spill;
prep_spill -> handle_transfer; handle_transfer -> handle _use; handle_use -> handle_container;
handle_container -> cleanup_decontaminate; cleanup_decontaminate ->
cleanup_dispose_liquid; cleanup_dispose_liquid -> cleanup_dispose_solid;
cleanup_dispose_solid -> cleanup_remove_ppe; }

Caption: Logical workflow for the safe handling and disposal of 1-Decene.
Operational Plan: Step-by-Step Handling
e Preparation:

o Ensure the work area is well-ventilated, utilizing local exhaust or general room ventilation.

[1]
o Confirm that emergency eye wash fountains and safety showers are readily accessible.[1]

o Properly ground all containers and receiving equipment to prevent static electricity buildup.

[1]

o Use only non-sparking tools and explosion-proof electrical equipment.[1]
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e Handling:

o Avoid all eye and skin contact, and do not breathe vapor and mist.[1]

o When not in use, keep the 1-Decene container tightly closed and stored in a cool, well-

ventilated place away from heat and oxidizing agents.[1]

e In Case of a Spill:

o

[e]

o

[¢]

Evacuate unnecessary personnel from the area.[1]
For emergency responders, do not take action without suitable protective equipment.[1]
Contain the spill with dikes or absorbents to prevent it from entering sewers or streams.[1]

Clean up the spill using an absorbent material and collect it for disposal.[1]

Disposal Plan

Proper disposal of 1-Decene and contaminated materials is crucial to prevent environmental

harm.

» Waste Disposal:

[e]

o

o

Do not dispose of 1-Decene waste into the sewer system.[1]
Incineration is a recommended method for disposal.[1]

All disposal must be conducted in a safe manner in accordance with local and national
regulations at a licensed waste disposal facility.[1][6]

e Contaminated Materials:

[e]

[e]

Handle empty containers with care as they may contain flammable residual vapors.[1]

Contaminated clothing should be washed before reuse.[1]

o Dispose of contaminated absorbents and other solid waste in the same manner as the

chemical itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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